Androstenediol 3-acetate
Androstenediol 3-acetate
Androstenediol 3-acetate is a natural product found in Vachellia nilotica with data available.
Brand Name:
Vulcanchem
CAS No.:
1639-43-6
VCID:
VC20887721
InChI:
InChI=1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,15-19,23H,5-12H2,1-3H3/t15-,16-,17-,18-,19-,20-,21-/m0/s1
SMILES:
CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4O)C)C
Molecular Formula:
C21H32O3
Molecular Weight:
332.5 g/mol
Androstenediol 3-acetate
CAS No.: 1639-43-6
Cat. No.: VC20887721
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Androstenediol 3-acetate is a natural product found in Vachellia nilotica with data available. |
|---|---|
| CAS No. | 1639-43-6 |
| Molecular Formula | C21H32O3 |
| Molecular Weight | 332.5 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,15-19,23H,5-12H2,1-3H3/t15-,16-,17-,18-,19-,20-,21-/m0/s1 |
| Standard InChI Key | OQHMNEGOKQMOFM-BPSSIEEOSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4O)C)C |
| SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4O)C)C |
| Appearance | Powder |
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